Cas no 141745-36-0 (2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one)
2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- -(1H-tetrazol-5-yl)[1,1&rsquo
- 2-Butyl-4,4-dimethyl-1-[[2&rsquo
- -biphenyl]-4-yl]methyl]-4,5-dihydroimidazol-5-one
- 2-Butyl-4,4-dimethyl-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4,5-dihydroimidazol-5-one
- Irbesartan Impurity 29
- Irbesartan Dimethyl ImpurityQ: What is Irbesartan Dimethyl Impurity Q: What is the CAS Number of Irbesartan Dimethyl Impurity
- Irbesartan Dimethyl Impurity
- 2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one
-
- Inchi: 1S/C23H26N6O/c1-4-5-10-20-24-23(2,3)22(30)29(20)15-16-11-13-17(14-12-16)18-8-6-7-9-19(18)21-25-27-28-26-21/h6-9,11-14H,4-5,10,15H2,1-3H3,(H,25,26,27,28)
- InChI Key: DTQSQYVSPRWGGI-UHFFFAOYSA-N
- SMILES: C1(CCCC)=NC(C)(C)C(=O)N1CC1=CC=C(C2=CC=CC=C2C2=NNN=N2)C=C1
2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B689810-10mg |
2-Butyl-4,4-dimethyl-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4,5-dihydroimidazol-5-one |
141745-36-0 | 10mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B689810-25mg |
2-Butyl-4,4-dimethyl-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4,5-dihydroimidazol-5-one |
141745-36-0 | 25mg |
$ 414.00 | 2023-04-18 | ||
| TRC | B689810-100mg |
2-Butyl-4,4-dimethyl-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4,5-dihydroimidazol-5-one |
141745-36-0 | 100mg |
$ 1235.00 | 2023-04-18 | ||
| TRC | B689810-250mg |
2-Butyl-4,4-dimethyl-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4,5-dihydroimidazol-5-one |
141745-36-0 | 250mg |
$ 3000.00 | 2023-09-08 |
2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one
Introduction to 2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one (CAS No. 141745-36-0)
2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one (CAS No. 141745-36-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolones and features a unique structural framework that includes a biphenyl moiety and a tetrazole group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.
The tetrazole group in the molecule is particularly noteworthy due to its ability to act as a bioisostere for carboxylic acids, enhancing the compound's metabolic stability and pharmacokinetic properties. The biphenyl moiety, on the other hand, provides rigidity and hydrophobicity, which are crucial for receptor binding and cellular permeability. The 2-butyl and 4,4-dimethyl substituents further modulate the compound's lipophilicity and overall conformational flexibility.
Recent studies have explored the potential of 2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one in various therapeutic areas. One of the most promising applications is in the treatment of cardiovascular diseases. Research has shown that this compound exhibits potent angiotensin II receptor antagonistic activity, making it a potential candidate for managing hypertension and related conditions. The angiotensin II receptor antagonists (ARBs) are a class of drugs that block the effects of angiotensin II on blood vessels, thereby reducing blood pressure and preventing cardiovascular damage.
In addition to its cardiovascular benefits, 2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).
The pharmacokinetic profile of 2-butyl derivatives has been extensively studied to optimize their therapeutic efficacy. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are essential for chronic disease management. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-butyl derivatives in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential market approval.
In conclusion, 2-butyl derivatives represent a promising class of compounds with diverse therapeutic applications. Their unique structural features and favorable pharmacological properties make them attractive candidates for drug development in areas such as cardiovascular disease and inflammation. Ongoing research continues to uncover new insights into their mechanisms of action and potential clinical benefits.
141745-36-0 (2-Butyl-4,4-dimethyl-1-2'-(1H-tetrazol-5-yl)1,1'-biphenyl-4-ylmethyl-4,5-dihydroimidazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)